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Get Quote

The primary value of bromobutylmagnesium lies in its ability to act as a carbon nucleophile for the

synthesis of more complex molecules [1] [2].

Application Area Specific Use Key Detail / Example

Carbon-Carbon Bond
Formation

Reaction with carbonyl compounds
(aldehydes, ketones, esters) to form

alcohols [1]

Fundamental reaction for
building carbon skeletons

Pharmaceutical
Synthesis

Construction of carbon frameworks for

Active Pharmaceutical Ingredients (APIs)
[1]

Synthesis of high-purity

butylphthalide [2]

Agrochemical & Fine
Chemical Production

Synthesis of pesticides and other
agricultural chemicals [2]

Production of various high-
purity industrial chemicals

Catalysis & Material
Science

Catalyst for polymerization reactions and
olefin hydrogenation [1] [3]

Useful in both industrial and
research settings

Physical Properties and Handling

Bromobutylmagnesium is typically handled as a solution in solvents like tetrahydrofuran (THF) or diethyl

ether to stabilize the highly reactive compound [1] [3].
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Property Specification / Value

CAS Number 693-03-8 [1] [3]

Molecular Formula C4H9BrMg [1] [3]

Molecular Weight 161.32 g/mol [1] [3]

Common Commercial Forms 1.0-3.0 M solutions in THF or diethyl ether [3]

Density (of solution) ~0.970 g/mL [3] [4]

Flash Point -18°C (for solution in THF) [3]

Safety and Handling Protocols

Bromobutylmagnesium is pyrophoric (can ignite in air) and reacts violently with water [3]. Strict safety

protocols are mandatory.

Handling Aspect Safety Requirement / Hazard

Atmosphere Must be stored and handled under an inert atmosphere (e.g., nitrogen,

argon) [1] [2]

Moisture Strictly anhydrous conditions are essential [1]

GHS Hazard
Statements

H225 (Highly flammable), H260 (Water-reactive), H314 (Causes severe skin
burns) [3]

Storage Temp. Store under inert gas [3] [4]

Experimental Workflows

A core application is synthesizing tertiary alcohols from ketones. The following diagram outlines this general

experimental workflow:
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Start: 1-Bromobutane
and Magnesium

1. Formation of Grignard Reagent
Conditions: Anhydrous ether

or THF, inert atmosphere
Reaction: C₄H₉Br + Mg → C₄H₉MgBr

2. Nucleophilic Addition
Reagent: Acetone (Ketone)

Mechanism: Grignard attacks
carbonyl carbon

3. Acidic Work-up
Addition of Aqueous Acid (e.g., HCl)
Protonation of alkoxide intermediate

4. Product Formation
Tertiary Alcohol

(2-methyl-2-hexanol)

Click to download full resolution via product page

Experimental workflow for synthesizing a tertiary alcohol using bromobutylmagnesium [1] [5]

Detailed Protocol: Synthesis of a Tertiary Alcohol [1] [5]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s663315?utm_src=pdf-body-img
https://www.smolecule.com/products/s663315?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1961729
https://brainly.com/question/26372887
https://www.vulcanchem.com/product/vc1961729
https://brainly.com/question/26372887
https://www.smolecule.com/products/s663315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Formation of Bromobutylmagnesium

Setup: Assemble a flame-dried round-bottom flask under an inert atmosphere (nitrogen or
argon).

Reaction: Add magnesium turnings to the flask. Introduce a solution of 1-bromobutane in
anhydrous THF or diethyl ether. The reaction may require an induction period or gentle warming

to initiate.
Completion: Once initiated, maintain the reaction at a gentle reflux until the magnesium is

mostly consumed, indicating the formation of the Grignard reagent.

Nucleophilic Addition to Acetone

Procedure: Cool the solution of bromobutylmagnesium to 0°C. Slowly add a solution of

acetone (dissolved in the same anhydrous solvent) via dropping funnel, maintaining the
temperature.

Stirring: After addition, allow the reaction mixture to warm to room temperature and stir for
several hours to ensure complete reaction.

Acidic Work-up

Quenching: Carefully transfer the reaction mixture into a separatory funnel containing a diluted
aqueous acid (e.g., 1M HCl or sulfuric acid) and ice to hydrolyze the alkoxide intermediate.

Isolation: Separate the organic layer. Extract the aqueous layer with an organic solvent (e.g.,
diethyl ether). Combine the organic phases and wash with brine.

Purification: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. Purify the crude product via distillation or column

chromatography to obtain the pure tertiary alcohol, 2-methyl-2-hexanol.

Bromobutylmagnesium is a powerful tool for C-C bond formation. Its utility in pharmaceutical and fine

chemical synthesis is well-established, though it demands rigorous handling due to its high reactivity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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